1-methyl-N-(4-nitrobenzyl)piperidin-4-amine

• IUPAC Name: 1-methyl-N-[(4-nitrophenyl)methyl]piperidin-4-amine
• InChI: InChI=1S/C13H19N3O2/c1-15-8-6-12(7-9-15)14-10-11-2-4-13(5-3-11)16(17)18/h2-5,12,14H,6-10H2,1H3
• InChI Key: JVHVGAASBFXUSS-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(CC1)NCC2=CC=C(C=C2)[N+](=O)[O-]
• Molecular Formula: C13H19N3O2
• DSSTOX Substance ID: DTXSID90655725
• Molecular Weight: 249.31 g/mol
• CAS RN: 1096348-43-4

Description

1-methyl-N-(4-nitrobenzyl)piperidin-4-amine, also known as MNPA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in research. It is a piperidine derivative with a nitrobenzyl group attached to the nitrogen atom, and a methyl group attached to the piperidine ring. MNPA has been shown to have various biochemical and physiological effects, making it a valuable tool for researchers in fields such as neuroscience and pharmacology.

Mechanism Of Action

The mechanism of action of 1-methyl-N-(4-nitrobenzyl)piperidin-4-amine involves binding to the dopamine transporter, which is responsible for the reuptake of dopamine from the synaptic cleft. By binding to this transporter, 1-methyl-N-(4-nitrobenzyl)piperidin-4-amine inhibits the reuptake of dopamine, leading to an increase in dopamine levels in the synapse. This can result in various physiological and biochemical effects, depending on the location and concentration of dopamine in the brain.
Biochemical and Physiological Effects:
1-methyl-N-(4-nitrobenzyl)piperidin-4-amine has been shown to have various biochemical and physiological effects in the brain, including changes in dopamine release, synaptic plasticity, and behavior. Studies have shown that 1-methyl-N-(4-nitrobenzyl)piperidin-4-amine can increase dopamine release in the nucleus accumbens, a brain region associated with reward processing and addiction. It has also been shown to enhance long-term potentiation, a process involved in learning and memory. Additionally, 1-methyl-N-(4-nitrobenzyl)piperidin-4-amine has been shown to alter behavior in animal models, including locomotor activity and drug-seeking behavior.

Advantages And Limitations For Lab Experiments

1-methyl-N-(4-nitrobenzyl)piperidin-4-amine has several advantages for use in lab experiments, including its high affinity and selectivity for the dopamine transporter, as well as its ability to cross the blood-brain barrier. However, there are also limitations to its use, including potential toxicity and the need for specialized equipment and expertise to handle and analyze the compound.

Future Directions

There are several future directions for research involving 1-methyl-N-(4-nitrobenzyl)piperidin-4-amine, including the development of new treatments for dopamine-related disorders, the investigation of dopamine-related pathways in the brain, and the development of new imaging techniques for studying the dopamine system. Additionally, 1-methyl-N-(4-nitrobenzyl)piperidin-4-amine could be used in combination with other compounds to investigate the interactions between different neurotransmitter systems and their effects on behavior and cognition.

Scientific Research Applications

1-methyl-N-(4-nitrobenzyl)piperidin-4-amine has been used in various scientific research studies due to its ability to act as a selective dopamine transporter ligand. It has been shown to bind to the dopamine transporter with high affinity, making it a useful tool for studying dopamine-related pathways and disorders such as Parkinson's disease and addiction. 1-methyl-N-(4-nitrobenzyl)piperidin-4-amine has also been used in studies investigating the role of dopamine in reward processing, as well as in the development of new treatments for psychiatric disorders.